Cas no 75220-84-7 (Anticonvulsant agent 2)

• Product Name: Anticonvulsant agent 2
• CAS No: 75220-84-7
• MF: C₂₁H₁₇ClN₂
• MW: 332.826083898544
• CID: 539909
• PubChem ID: 3879888
• Update Time: 2025-07-09

Anticonvulsant agent 2 Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine, 4-(4-chlorophenyl)-2,3-dihydro-2-phenyl-
• 4-(4-chlorophenyl)-2-phenyl-2,3-dihydro-1H-1,5-benzodiazepine
• Anticonvulsant agent 2
• AKOS001642322
• TS-09662
• SR-01000459185
• MFCD00292200
• DTXSID20397722
• 75220-84-7
• SR-01000459185-1
• EU-0041137
• CS-0675878
• Oprea1_635394
• HY-154436
• Oprea1_197156

• Inchi： 1S/C21H17ClN2/c22-17-12-10-16(11-13-17)21-14-20(15-6-2-1-3-7-15)23-18-8-4-5-9-19(18)24-21/h1-13,20,23H,14H2
• InChI Key： HGXLBVMEBUESSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(C2C=CC=CC=2)NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 332.108
• Monoisotopic Mass: 332.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 24.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on Anticonvulsant agent 2

Introduction to Anticonvulsant Agent 2 and its Active Compound CAS No 75220-84-7

Anticonvulsant Agent 2, a novel pharmaceutical compound identified by the chemical designation CAS No 75220-84-7, represents a significant advancement in the field of neuropharmacology. This compound has garnered considerable attention due to its promising efficacy in the management of seizures and related neurological disorders. The molecular structure of this agent, characterized by its unique chemical properties, has been meticulously studied to elucidate its mechanism of action and potential therapeutic benefits.

The development of Anticonvulsant Agent 2 is rooted in extensive research aimed at identifying and optimizing molecules that can effectively modulate neuronal excitability. Seizure disorders, encompassing a wide spectrum of conditions such as epilepsy, are often treated with a variety of anticonvulsant drugs. However, the quest for more effective and safer alternatives remains a priority in clinical practice. CAS No 75220-84-7 stands out among these compounds due to its distinct pharmacological profile, which includes a favorable balance between therapeutic efficacy and minimal side effects.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel anticonvulsants. The structural elucidation of Anticonvulsant Agent 2 has been facilitated by cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methodologies have provided invaluable insights into the compound's three-dimensional conformation and interactions with biological targets, particularly ion channels and neurotransmitter receptors.

The pharmacological activity of Anticonvulsant Agent 2 is primarily attributed to its ability to modulate voltage-gated sodium channels. These channels play a critical role in the generation and propagation of action potentials in neurons. By stabilizing the neuronal membrane and reducing excessive neuronal firing, the compound exerts its antiseizure effects. Preclinical studies have demonstrated that Anticonvulsant Agent 2 exhibits potent inhibitory activity against sodium channels, thereby preventing the initiation and spread of seizures.

In addition to its primary mechanism of action, Anticonvulsant Agent 2 has shown potential in modulating other neurotransmitter systems, including gamma-aminobutyric acid (GABA) receptors. GABA is the principal inhibitory neurotransmitter in the brain, and enhancing its activity can lead to reduced neuronal excitability. The compound's dual action on sodium channels and GABAergic systems may contribute to its broad-spectrum anticonvulsant properties, making it a promising candidate for treating various types of seizures.

Phase II clinical trials have provided preliminary evidence supporting the efficacy of Anticonvulsant Agent 2 in patients with refractory epilepsy. The trials have shown that the compound significantly reduces seizure frequency and improves quality of life in affected individuals. Importantly, adverse effects have been minimal, with most patients tolerating the treatment well. These findings are particularly encouraging given the limited treatment options available for patients with drug-resistant epilepsy.

The synthesis of Anticonvulsant Agent 2 involves a multi-step organic process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework of the compound. The synthetic route has been optimized for scalability, ensuring that sufficient quantities of CAS No 75220-84-7 can be produced for both clinical trials and commercial distribution.

Regulatory agencies have expressed interest in reviewing Anticonvulsant Agent 2 for potential approval as a new therapeutic entity. The comprehensive preclinical data package submitted includes pharmacokinetic studies, toxicology assessments, and clinical trial results. These studies collectively demonstrate that CAS No 75220-84-7 is a well-tolerated and effective anticonvulsant agent with a favorable risk-benefit profile.

The future development of Anticonvulsant Agent 2 will likely focus on refining its pharmacological properties through structural modifications aimed at enhancing efficacy while minimizing side effects. Additionally, exploring combination therapies with other antiepileptic drugs may offer synergistic benefits for patients with complex seizure disorders. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this promising compound towards widespread clinical use.

In conclusion, Anticonvulsant Agent 2, identified by CAS No 75220-84-7, represents a significant step forward in the treatment of seizure disorders. Its unique mechanism of action, characterized by modulation of voltage-gated sodium channels and GABAergic systems, provides a rational basis for its therapeutic efficacy. Preclinical and clinical findings support its potential as a safe and effective anticonvulsant agent, with regulatory pathways being pursued for formal approval. Continued research efforts will further refine its applications in neurology.